![molecular formula C7H8ClN3 B159859 Pyrazolo[1,5-a]pyridin-3-amine hydrochloride CAS No. 136548-72-6](/img/structure/B159859.png)
Pyrazolo[1,5-a]pyridin-3-amine hydrochloride
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Overview
Description
Pyrazolo[1,5-a]pyridine-3-amine hydrochloride, also known as PZP, is a heterocyclic compound belonging to the pyrazole class of compounds. It is a white, crystalline solid with a molecular weight of 209.64 g/mol and a melting point of 165°C. PZP is soluble in water, methanol, and ethanol, and is used in a variety of applications, including as an intermediate for the synthesis of other compounds, as a reagent in organic synthesis, and as a pharmaceutical ingredient.
Scientific Research Applications
PI3 Kinase Inhibition
Pyrazolo[1,5-a]pyridines, including derivatives of pyrazolo[1,5-a]pyridin-3-amine hydrochloride, have been identified as novel p110α selective PI3 kinase inhibitors. The addition of a basic amine to generate hydrochloride salts has been shown to improve aqueous solubility significantly, without compromising the potency and selectivity towards p110α. These compounds exhibit good activity in cellular assays, highlighting their potential in targeting PI3 kinase pathways involved in various cancers and inflammatory diseases (J. Kendall et al., 2017).
Heterocyclic Compound Synthesis
Research has extensively documented the synthesis of thieno[2,3-b]pyridines, pyrazolo[1,5-a]pyrimidine, [1,2,4]triazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, and pyrimido[1,2-a]benzimidazole derivatives from reactions involving this compound. These studies demonstrate the compound's versatility as a reactant for generating a wide variety of heterocyclic compounds with potential therapeutic applications (M. Mohamed et al., 2011).
Regioselective Synthesis
The regioselective functionalization of the pyrazolo[1,5-a]pyridine scaffold has been achieved using Mg- and Zn-TMP bases, leading to the synthesis of functionally diverse heterocycles. This methodological approach allows for the introduction of various functional groups, enabling the creation of polysubstituted pyrazolo[1,5-a]pyridines with potential interest in drug development and material science (Moritz Balkenhohl et al., 2018).
Mechanism of Action
Target of Action
Pyrazolo[1,5-a]pyridin-3-amine hydrochloride is a heterocyclic compound that has been shown to have significant biological activity . The primary targets of this compound are AMP-activated protein kinase (AMPK) and Transient Receptor Potential Canonical 6 (TRPC6) channels . AMPK is a key regulatory protein involved in the energy homeostasis of individual cells as well as the whole organism . TRPC6 channels are considered beneficial for the treatment of diseases, including cancer .
Mode of Action
The compound interacts with its targets, leading to significant changes. For instance, it forms the basis for the rational design of selective inhibitors of AMPK . The pyrazolo nitrogen of the compound forms a key hydrogen bond with Val851 of p110α, a residue interaction characteristic of many other PI3K inhibitor complexes . Furthermore, the sulfonyl group forms a hydrogen bond with the p110α specific residue Gln859 .
Biochemical Pathways
The compound affects several biochemical pathways. As an AMPK inhibitor, it can impact energy homeostasis at both the cellular and organism levels . It also influences the function of TRPC6 channels, which play a role in various cellular processes, including proliferation, differentiation, and migration .
Result of Action
The compound exhibits significant inhibitory activity against various tumor cell lines . It inhibits microtubule polymerization by binding to the colchicine site, resulting in the inhibition of cell migration, cell cycle arrest in the G2/M phase, and apoptosis of cancer cells .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability under exposure to extreme pH has been studied . .
Properties
IUPAC Name |
pyrazolo[1,5-a]pyridin-3-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3.ClH/c8-6-5-9-10-4-2-1-3-7(6)10;/h1-5H,8H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWDHDSPZVVNBSC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NN2C=C1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90598542 |
Source
|
Record name | Pyrazolo[1,5-a]pyridin-3-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90598542 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
136548-72-6 |
Source
|
Record name | Pyrazolo[1,5-a]pyridin-3-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90598542 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | pyrazolo[1,5-a]pyridin-3-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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